Cas no 5441-10-1 (2-(4-aminophenyl)guanidine)

• Product Name: 2-(4-aminophenyl)guanidine
• CAS No: 5441-10-1
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 941121
• PubChem ID: 409362
• Update Time: 2025-04-19

2-(4-aminophenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminophenyl)guanidine
• 2-(1-(4-aminophenyl)ethylidene)malononitrile; (4-Amino-phenyl)-glyoxylsaeure; (4-Amino-phenyl)-ethyliden-malonsaeure-dinitril; (4-amino-phenyl)-glyoxylic acid; AC1NS5CV; (4-amino-phenyl)-guanidine, hydriodide; CHEMBL77280; benzylidenemalononitrile (BMN) deriv. 37; 4-Amino-benzoylameisensaeure; (4-Amino-phenyl)-guanidin, Hydrojodid; KB-166479;
• EN300-268159
• DB-213938
• SCHEMBL1438380
• 5441-10-1
• AKOS006318453
• PD121094
• 1-(4-aminophenyl)guanidine
• 4- Guanidinoanilin
• NSC 20579
• NSC20579
• CHEMBL271404
• N-(4-Aminophenyl)guanidine
• 18905-24-3

• Inchi： 1S/C7H10N4/c8-5-1-3-6(4-2-5)11-7(9)10/h1-4H,8H2,(H4,9,10,11)
• InChI Key： HXKWSIPCTVYMBN-UHFFFAOYSA-N
• SMILES： N(=C(/N)\N)/C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 150.0907
• Monoisotopic Mass: 150.090546
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4
• XLogP3: -0.3

Experimental Properties

• Density: 1.34
• Boiling Point: 389.9°C at 760 mmHg
• Flash Point: 189.6°C
• Refractive Index: 1.656
• PSA: 90.42